Cas no 2248327-85-5 (Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 2248327-85-5
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6042915
• PubChem ID: 137940266
• Update Time: 2025-10-08

Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate
• Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate
• 2248327-85-5
• EN300-6511794

• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)10-8-15-16-5-4-9(7-14)6-11(10)16/h8-9H,4-7,14H2,1-3H3
• InChI Key： MSMDXKAPORFIGA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C=NN2C=1CC(CN)CC2)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate

Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2248327-85-5)

The compound Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2248327-85-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyrazolopyridines, which are known for their unique structural features and versatile reactivity. The tert-butyl group attached to the carboxylate moiety contributes to the molecule's stability and solubility properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of tetrahydropyrazolo[1,5-a]pyridine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of the aminomethyl group in this compound further enhances its functional versatility, enabling it to participate in various biochemical reactions and interactions.

From a synthetic perspective, the preparation of Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact.

In terms of applications, this compound has been utilized as an intermediate in the development of novel pharmaceutical agents. Its structure allows for further modifications to tailor its properties for specific therapeutic purposes. For instance, the tert-butyl group can be replaced with other substituents to modulate pharmacokinetic profiles or enhance bioavailability.

Recent advancements in computational chemistry have enabled detailed studies of the molecular properties of Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate. These studies have provided insights into its electronic structure and reactivity patterns. Such information is invaluable for designing more efficient synthetic routes and predicting potential biological activities.

The compound's structural uniqueness also makes it a promising candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored in the context of developing new catalysts and sensors. Furthermore, its chiral centers offer opportunities for asymmetric synthesis and enantioselective catalysis.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of Tert-butyl 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,a]pyridine-3-carboxylate under various conditions. This knowledge is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion,Tert-butyl 5-(aminomethyl)-4,a-tetrahydropyrazolopyridine-3-carboxylate (CAS No. 2248327-85-5) stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its continued exploration will undoubtedly yield further insights into its potential uses and contribute to advancements in both academic research and industrial development.